Cas no 845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-)

845729-46-6 structure
Product Name:3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
CAS No:845729-46-6
Molecular Formula:C11H12N2O4
Molecular Weight:236.223982810974
CID:1824600
PubChem ID:17982603
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Properties
Names and Identifiers
-
- 3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
- SCHEMBL2945030
- 845729-46-6
- DA-02450
- 4-(3-methyl-4-nitrophenyl)morpholin-3-one
- JJRFBGIAVNATPY-UHFFFAOYSA-N
-
- InChIKey: JJRFBGIAVNATPY-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12N2O4/c1-8-6-9(2-3-10(8)13(15)16)12-4-5-17-7-11(12)14/h2-3,6H,4-5,7H2,1H3
- SMILES: CC1=C(C=CC(=C1)N2CCOCC2=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.07970687g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 236.07970687g/mol
- Heavy Atom Count: 17
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 75.4Ų
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Related Literature
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Jennifer E. Readman,Ian Gameson,Joseph A. Hriljac,Peter P. Edwards,Paul A. Anderson Chem. Commun., 2000, 595-596
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Yan-wei Ren,Jia-xian Lu,Da-bin Shi,Huan-feng Jiang,Jun Chen,De Zheng,Bin Liu Dalton Trans., 2011,40, 1372-1381
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Rui Cao,Baoxin Li Chem. Commun., 2011,47, 2865-2867
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Siavash Iravani J. Mater. Chem. B, 2024,12, 895-915
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Kalen N. Swanick,Sébastien Ladouceur,Zhifeng Ding RSC Adv., 2013,3, 19961-19964
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Zhiming Liu,Haolin Chen,Yali Jia,Wen Zhang,Henan Zhao,Wendong Fan,Wolun Zhang,Huiqing Zhong,Yirong Ni,Zhouyi Guo Nanoscale, 2018,10, 18795-18804
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Gordon Seymour Shephard Chem. Soc. Rev., 2008,37, 2468-2477
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8. Side-chain modulation of dithienofluorene-based copolymers to achieve high field-effect mobilities†Chia-Hao Lee,Yu-Ying Lai,Jhih-Yang Hsu,Po-Kai Huang,Yen-Ju Cheng Chem. Sci., 2017,8, 2942-2951
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Quan Liu,Zhuo Chen,Shuo Liu,Minghan Fan,Kai Yang,Jia Guo,Lei Yu,Zhenyu Liu,Ka-Leung Wong,Bo Wei J. Mater. Chem. C, 2020,8, 13297-13305
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J. Tanner Nevill,Alexander Mo,Branden J. Cord,Theo D. Palmer,Mu-ming Poo,Luke P. Lee,Sarah C. Heilshorn Soft Matter, 2011,7, 343-347
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